Cas no 2098119-93-6 (1-(cyclohexylsulfonyl)-N-methylazetidin-3-amine hydrochloride)

• Product Name: 1-(cyclohexylsulfonyl)-N-methylazetidin-3-amine hydrochloride
• CAS No: 2098119-93-6
• MF: C₁₀H₂₁ClN₂O₂S
• MW: 268.803940534592
• CID: 5728978
• PubChem ID: 91812395
• Update Time: 2025-06-08

1-(cyclohexylsulfonyl)-N-methylazetidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexylsulfonyl-N-methylazetidin-3-amine;hydrochloride
• AKOS026746574
• F2158-2049
• 2098119-93-6
• 1-(cyclohexylsulfonyl)-N-methylazetidin-3-amine hydrochloride

• Inchi： 1S/C10H20N2O2S.ClH/c1-11-9-7-12(8-9)15(13,14)10-5-3-2-4-6-10;/h9-11H,2-8H2,1H3;1H
• InChI Key： JVYBMHRFYLTHQL-UHFFFAOYSA-N
• SMILES： Cl.S(C1CCCCC1)(N1CC(C1)NC)(=O)=O

Computed Properties

• Exact Mass: 268.1012268g/mol
• Monoisotopic Mass: 268.1012268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1-(cyclohexylsulfonyl)-N-methylazetidin-3-amine hydrochloride

Comprehensive Overview of 1-(cyclohexylsulfonyl)-N-methylazetidin-3-amine hydrochloride (CAS No. 2098119-93-6)

The compound 1-(cyclohexylsulfonyl)-N-methylazetidin-3-amine hydrochloride (CAS No. 2098119-93-6) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a cyclohexylsulfonyl moiety, a methylazetidin-3-amine core, and a hydrochloride salt form. This combination of features makes it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. The sulfonyl group, for instance, is often associated with enhanced bioavailability and metabolic stability, which are critical factors in drug design.

In recent years, the demand for sulfonamide derivatives and azetidine-containing compounds has surged due to their potential applications in targeting G protein-coupled receptors (GPCRs) and enzyme inhibition. Researchers are particularly intrigued by the N-methylazetidin-3-amine scaffold, which is known for its conformational rigidity and ability to improve ligand-receptor interactions. The hydrochloride salt form of this compound further enhances its solubility, making it more suitable for formulation studies. These attributes align with current trends in precision medicine and small-molecule drug discovery, where optimizing pharmacokinetic properties is paramount.

The synthesis of 1-(cyclohexylsulfonyl)-N-methylazetidin-3-amine hydrochloride typically involves multi-step organic reactions, including sulfonylation and amine protection/deprotection strategies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural confirmation. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to minimize waste and reduce environmental impact. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing.

From a commercial perspective, CAS No. 2098119-93-6 is primarily utilized by contract research organizations (CROs) and pharmaceutical companies engaged in preclinical and clinical development. Its potential applications span central nervous system (CNS) disorders, inflammatory diseases, and metabolic syndromes, reflecting the versatility of azetidine-based pharmacophores. As the industry continues to prioritize targeted therapies, compounds like this are likely to gain further traction in drug pipelines.

In summary, 1-(cyclohexylsulfonyl)-N-methylazetidin-3-amine hydrochloride represents a promising candidate for modern drug discovery. Its structural features, synthetic accessibility, and potential therapeutic applications make it a valuable asset in the quest for innovative medicines. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation bioactive small molecules.